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Compound of Interest

Compound Name: Erythromycin Lactobionate

Cat. No.: B125226

Application Notes: Erythromycin Lactobionate

1. Introduction

Erythromycin Lactobionate is the lactobionate salt of erythromycin, a macrolide antibiotic
produced by a strain of Saccharopolyspora erythraea (formerly Streptomyces erythraeus).[1][2]
It is a water-soluble form suitable for laboratory research and in vitro applications.[3]
Erythromycin acts by inhibiting protein synthesis in susceptible bacteria, making it a valuable
tool for researchers studying bacterial physiology, antibiotic resistance, and for use as a
selection agent in cell culture.[1][4] Its primary mechanism involves reversibly binding to the
50S subunit of the bacterial ribosome, which interferes with the translocation step of protein
synthesis.[4][5][6][7][8]

2. Physicochemical Properties

Erythromycin Lactobionate is supplied as a sterile, white to slightly yellow, lyophilized
powder.[9][10] It is freely soluble in water and alcohol.[9] Key properties are summarized in the
table below.
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Property Value Citations
Molecular Weight 1092.22 g/mol [3]
White or slightly yellow crystals
Appearance [9]
or powder
Solubility in Water 200 mg/mL [3]
Optimal pH for Stability 6.0-8.0 [3B][9][11]
Rapidly loses potency at pH <
Unstable pH . Sp Y P yap (1911211131141

pH of Reconstituted Solution

(50 mg/m) 6.5-7.5 [10][15]

3. Mechanism of Action

Erythromycin exerts its bacteriostatic effect by inhibiting protein synthesis. It passively diffuses
across the bacterial cell membrane and binds to the 23S ribosomal RNA molecule within the
50S subunit of the bacterial ribosome.[6][8] This binding action physically blocks the exit tunnel
for the nascent polypeptide chain, thereby inhibiting the translocation of peptides from the A-
site to the P-site and halting protein elongation.[4][7] This action is specific to bacterial
ribosomes, sparing eukaryotic host cells.[4]
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Start: Lyophilized
Erythromycin Lactobionate Powder

1. Reconstitute with Sterile Water
for Injection (preservative-free)
to 50 mg/mL.

Result: 50 mg/mL
Stock Solution

2. Dilute Stock Solution with
Store at 2-8°C for up to 2 weeks appropriate buffer or medium

or use within 24 hours at RT. (e.g., 0.9% NacCl, cell culture medium)
to final working concentration.

Result: Final Working Solution
(e.g., 1-5 mg/mL or experimental concentration)

Use immediately or within 8 hours.j
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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